Cas no 17966-25-5 (Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester)

• Product name: Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester
• CAS No: 17966-25-5
• MF: C₃₉H₇₇O₈P
• Molecular Weight: 704.99768
• CID: 207921
• PubChem ID: 86641

Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester Properties

Names and Identifiers

• Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester
• (2-octadecanoyloxy-3-phosphonooxypropyl) octadecanoate
• 1-[(phosphonooxy)methyl]ethane-1,2-diyl distearate
• (+-)-1-Phosphonooxy-2,3-bis-stearoyloxy-propan
• (+-)-1-phosphonooxy-2,3-bis-stearoyloxy-propane
• 1,2-di-O-stearoyl-rac-3-glycerophosphate
• 3-(phosphonooxy)propane-1,2-diyl dioctadecanoate
• distearoyl phosphatidylglycerol
• distearoylphoshadidylglycerol
• distearoylphospatidylglycerol
• EINECS 241-890-2
• phosphoric acid mono-(2,3-bis-stearoyloxy-propyl ester)
• Bisoctadecanoic acid 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester
• NS00051793
• DTXSID50939250
• 17966-25-5
• PA 18:0_18:0
• Distearoylphosphatidic acid
• 1-((Phosphonooxy)methyl)ethane-1,2-diyl distearate
• 3-(Phosphonooxy)-1,2-propanediyl dioctadecanoate
• PD047003
• CHEBI:176709
• SCHEMBL7807531

• Inchi： InChI=1S/C39H77O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3,(H2,42,43,44)
• InChIKey： YFWHNAWEOZTIPI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(COP(=O)(O)O)OC(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

• 精确分子量: 704.53600
• 同位素质量: 704.536
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 8
• 重原子数量: 48
• 可旋转化学键数量: 40
• 复杂度: 756
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 15.1
• 拓扑分子极性表面积: 119Ų

Experimental Properties

• Density: 0.999
• Boiling Point: 743.9°Cat760mmHg
• 闪点: 403.7°C
• Refractive Index: 1.473
• PSA: 151.17000
• LogP: 12.53460

Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester Security Information

Octadecanoic acid,1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%